4-(Trifluoromethyl)-(2',2',2'-trichloroethyl)benzene

• IUPAC Name: 1-(2,2,2-trichloroethyl)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H6Cl3F3/c10-8(11,12)5-6-1-3-7(4-2-6)9(13,14)15/h1-4H,5H2
• InChI Key: ILLYJNHLVKDHBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(Cl)(Cl)Cl)C(F)(F)F
• Molecular Formula: C9H6Cl3F3
• Molecular Weight: 277.5 g/mol

Description

4-(Trifluoromethyl)-(2',2',2'-trichloroethyl)benzene, or TFTCEB, is an organic compound with a wide range of applications in scientific research. It is an important reagent in the synthesis of other compounds, and has been used in the study of biochemical and physiological processes.

Scientific Research Applications

TFTCEB has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. In addition, it has been used as a reagent in the study of biochemical and physiological processes. For example, it has been used in the study of enzyme kinetics, and in the study of the effects of hormones on cell metabolism.

Mechanism of Action

The mechanism of action of TFTCEB is not well understood. However, it is believed to act as a catalyst in the synthesis of other compounds, and to interact with enzymes and hormones to affect their activity. Additionally, it is believed to interact with cell membranes and other cellular components, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFTCEB are not well understood. It is believed to interact with enzymes and hormones to affect their activity, and to interact with cell membranes and other cellular components, altering their structure and function. However, its exact mechanism of action is not known.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TFTCEB in lab experiments is its high reactivity and low toxicity. It is relatively easy to synthesize and handle, and can be used in a variety of reactions. However, it is important to note that it is a highly reactive compound, and should be handled with caution. Additionally, it is important to note that the exact mechanism of action is not known, and further research is needed to understand its effects.

Future Directions

There are a number of potential future directions for research on TFTCEB. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of other compounds. Additionally, further research could be done to explore its potential use in drug development, as well as its potential use in other areas of scientific research.

Synthesis Methods

TFTCEB can be synthesized by a variety of methods. One of the most common is the reaction of trifluoromethylbenzene with 2,2,2-trichloroethylchloride in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces the desired product in high yield.